2-(4-Ethoxy-but-2-ynyloxy)-tetrahydro-pyran

• Molecular Formula: C11H18O3
• Molecular Weight: 198.26 g/mol
• IUPAC Name: 2-(4-ethoxybut-2-ynoxy)oxane
• InChI: InChI=1S/C11H18O3/c1-2-12-8-5-6-10-14-11-7-3-4-9-13-11/h11H,2-4,7-10H2,1H3
• InChI Key: LFGRHSVYVMTNQJ-UHFFFAOYSA-N
• Canonical SMILES: CCOCC#CCOC1CCCCO1

Description

2-(4-Ethoxy-but-2-ynyloxy)-tetrahydro-pyran is a useful research compound. Its molecular formula is C11H18O3 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An oven dried 500 ml RBF was charged with NaH (60% in mineral oil) (1.41 g, 35.3 mmol) and suspended in DMF (100 mL). The mixture was cooled to 0° C. and 4-(tetrahydro-pyran-2-yloxy)-but-2-yn-1-ol (prepared in accordance with the procedures of Tamaru et al., Bull. Chem. Soc. Jpn., 1995, 1689-1705) (6.0 g, 35.3 mmol) was added. The reaction mixture was allowed to reach room temperature and stirred for one hour. To the mixture was added iodoethane (20.8 g, 133 mmol). The reaction mixture was stirred for 3.5 hours at room temperature before being quenched with ice/H2O and extracted with MeOAc. The organic phase was washed with brine, dried (Na2SO4) and concentrated. Silica gel chromatography (1-20% MeOAc/hexane) provided 4.71 g of 2-(4-ethoxy-but-2-ynyloxy)-tetrahydro-pyran as a clear oil.